molecular formula C14H14ClN3 B8712175 7-(Butylamino)-3-chloroquinoline-8-carbonitrile CAS No. 88346-99-0

7-(Butylamino)-3-chloroquinoline-8-carbonitrile

Cat. No.: B8712175
CAS No.: 88346-99-0
M. Wt: 259.73 g/mol
InChI Key: ZXVYXHCQVLQTRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-(Butylamino)-3-chloroquinoline-8-carbonitrile is a useful research compound. Its molecular formula is C14H14ClN3 and its molecular weight is 259.73 g/mol. The purity is usually 95%.
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Properties

CAS No.

88346-99-0

Molecular Formula

C14H14ClN3

Molecular Weight

259.73 g/mol

IUPAC Name

7-(butylamino)-3-chloroquinoline-8-carbonitrile

InChI

InChI=1S/C14H14ClN3/c1-2-3-6-17-13-5-4-10-7-11(15)9-18-14(10)12(13)8-16/h4-5,7,9,17H,2-3,6H2,1H3

InChI Key

ZXVYXHCQVLQTRD-UHFFFAOYSA-N

Canonical SMILES

CCCCNC1=C(C2=NC=C(C=C2C=C1)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

44.5 g of 3,7-dichloro-8-cyanoquinoline in 200 g of n-butylamine were heated at 80° C. for 14 hours, the solution was poured onto ice water and extracted with twice 100 ml of methylene chloride, the combined extracts were dried with Na2SO4 and evaporated down, the oily residue was treated with ether, and the precipitated solid was filtered off under suction. 39 g of 7-n-butylamino-3-chloro-8-cyanoquinoline of melting point 89° C. were obtained. Yield: 75% of theory.
Quantity
44.5 g
Type
reactant
Reaction Step One
Quantity
200 g
Type
solvent
Reaction Step One

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